4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide

• IUPAC Name: 4-ethoxy-N-(1-ethyl-2-oxo-3H-indol-5-yl)benzamide
• InChI: InChI=1S/C19H20N2O3/c1-3-21-17-10-7-15(11-14(17)12-18(21)22)20-19(23)13-5-8-16(9-6-13)24-4-2/h5-11H,3-4,12H2,1-2H3,(H,20,23)
• InChI Key: KZTQQNLBGIELLM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide, also known as 4-E-N-EIO-DHIBA, is an indole-based compound that has been studied for its potential applications in various scientific fields. This compound has been synthesized in the laboratory and has been found to possess unique biochemical and physiological properties.

Scientific Research Applications

4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and medicine. In biochemistry, this compound has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which plays a role in the regulation of neurotransmitter levels in the brain. In pharmacology, 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA has been studied for its potential as an anti-inflammatory and analgesic agent. In medicine, this compound has been studied for its potential as an anticonvulsant and antidepressant.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to interact with multiple receptors, which can lead to a variety of biological responses .

Biochemical Pathways

Indole derivatives are known to influence a wide range of biological activities, including anti-inflammatory, antitumor, antidiabetic, and antimicrobial effects .

Result of Action

Indole derivatives are known to exhibit a broad spectrum of biological activities, which suggests that this compound may have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA in laboratory experiments include its relatively low cost and ease of synthesis. In addition, this compound has been found to possess a number of biochemical and physiological effects, making it a useful tool for studying the mechanisms of various diseases. However, there are some limitations to using this compound in laboratory experiments. For example, the mechanism of action of 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA is not yet fully understood, and its effects on humans are unknown.

Future Directions

Given the potential of 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA in various scientific fields, there are many potential future directions for research. One potential direction is to further investigate the mechanism of action of this compound, as well as its effects on humans. In addition, further research could be conducted to determine the optimal dosage and administration of 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA for various medical conditions. Finally, further research could be conducted to explore the potential of this compound as a therapeutic agent for various diseases, such as Alzheimer’s disease and Parkinson’s disease.

Synthesis Methods

4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA can be synthesized from commercially available starting materials in three steps. The first step involves the reaction of 1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl chloride with 4-ethoxybenzoyl chloride in the presence of triethylamine to form a mono-substituted indole derivative. The second step involves the reaction of the mono-substituted indole derivative with 1,3-dichloroacetone in the presence of potassium carbonate to form a di-substituted indole derivative. The third and final step involves the reaction of the di-substituted indole derivative with 4-ethoxybenzamide in the presence of potassium carbonate to form the desired product, 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamideIBA.